1-Benzyl-3-((2-chloro-6-fluorobenzyl)oxy)-2-methyl-4(1H)-pyridinone

• IUPAC Name: 1-benzyl-3-[(2-chloro-6-fluorophenyl)methoxy]-2-methylpyridin-4-one
• InChI: InChI=1S/C20H17ClFNO2/c1-14-20(25-13-16-17(21)8-5-9-18(16)22)19(24)10-11-23(14)12-15-6-3-2-4-7-15/h2-11H,12-13H2,1H3
• InChI Key: OZIKMXQYRQENKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1CC2=CC=CC=C2)OCC3=C(C=CC=C3Cl)F
• Molecular Formula: C20H17ClFNO2
• Molecular Weight: 357.8 g/mol

Description

1-Benzyl-3-((2-chloro-6-fluorobenzyl)oxy)-2-methyl-4(1H)-pyridinone (also known as BFCPM) is a small organic molecule with a unique structure. It has been studied extensively in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. BFCPM has been studied for its potential as an inhibitor of protein phosphatases and its ability to modulate the activity of enzymes involved in signal transduction pathways. The molecule has also been investigated for its potential as an anticonvulsant, an anti-inflammatory, and an anti-cancer agent.

Scientific Research Applications

Oxidative Coupling Reactions

An innovative approach demonstrated the oxidative coupling between two sp(3)C-sp(3)C centers under metal-free conditions, using similar compounds. This method highlights the utility of such compounds in facilitating novel bond-forming reactions that could be pivotal in synthesizing complex organic molecules (Sahoo, 2016).

Electrosynthesis of Organic Compounds

In the field of electrosynthesis, compounds with benzyl and fluoro substituents have been utilized to achieve monofluorination of polymethylbenzenes, showcasing their role in the selective introduction of fluorine atoms into organic frameworks. This process is crucial for developing compounds with enhanced biological activity or material properties (Bensadat et al., 1980).

Catalysis and Synthesis

Cobalt-catalyzed reactions employing pyridinone derivatives have been developed for the synthesis of benzo[b]fluorenones, demonstrating the compound's role in facilitating complex molecular architectures through catalytic transformations. This highlights its potential application in synthesizing novel organic materials and pharmaceuticals (Qiu et al., 2019).

Drug Development

In pharmaceutical research, derivatives of pyridinone have shown potential as calcium-channel antagonists, suggesting the compound's utility in the development of new therapeutic agents targeting cardiovascular diseases (Linden et al., 2011).

Materials Science

The synthesis and structural characterization of iron(III) complexes with pyridinone derivatives indicate their potential application in materials science, particularly in the development of magnetic materials or as catalysts in various chemical reactions (Schlindwein et al., 2006).